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Compound of Interest

Compound Name: Biotin-MeTZ

Cat. No.: B15607326

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG4-Methyltetrazine

(Biotin-MeTZ), a powerful chemoselective reagent for the in-situ labeling of biomolecules. We

will delve into its mechanism of action, present key quantitative data, provide detailed

experimental protocols, and visualize its operational workflows, empowering researchers to

effectively utilize this tool in their studies.

Core Concepts: Deconstructing Biotin-MeTZ
Biotin-MeTZ is a specialized chemical tool designed for bioorthogonal "click" chemistry

applications.[1] Its structure comprises three key functional moieties:

Biotin: A vitamin with an exceptionally high and robust affinity for avidin and streptavidin,

enabling strong detection and purification of labeled molecules.[2][3]

PEG4 (Polyethylene Glycol) Spacer: A hydrophilic four-unit polyethylene glycol linker that

enhances the reagent's solubility in aqueous buffers, minimizes steric hindrance, and

reduces non-specific binding.[2][3]
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Methyltetrazine (MeTz): A highly reactive and bioorthogonal functional group. This "clickable"

component enables it to participate in a specific and rapid chemical ligation with a

corresponding reaction partner.[1][2]

The primary application of Biotin-MeTZ is for the efficient and specific labeling of biomolecules

in complex biological environments, including living cells.[4]

Mechanism of Action: The Inverse-Electron-Demand
Diels-Alder (iEDDA) Reaction
The functionality of Biotin-MeTZ is centered around the inverse-electron-demand Diels-Alder

(iEDDA) cycloaddition reaction.[4] This bioorthogonal reaction occurs between the electron-

poor methyltetrazine group of Biotin-MeTZ and a strained, electron-rich alkene, most

commonly a trans-cyclooctene (TCO) group.[1][4] This "click chemistry" reaction is

exceptionally fast and proceeds without the need for a cytotoxic copper catalyst, making it ideal

for applications in living cells and organisms.[1][4]

The labeling process is a two-step procedure:

Introduction of the TCO Handle: The biomolecule of interest is first functionalized with a TCO

group. This can be achieved through various methods, such as the genetic encoding of

unnatural amino acids containing a TCO moiety or the metabolic incorporation of TCO-

modified sugars into cell surface glycans.[2][5]

Bioorthogonal Ligation: Biotin-MeTZ is then introduced into the biological system. The MeTz

group rapidly and specifically "clicks" with the TCO group on the target biomolecule.[6] This

is followed by a retro-Diels-Alder reaction that releases nitrogen gas, forming a stable

dihydropyridazine covalent bond.[4]

This highly specific and rapid reaction allows for the precise labeling of targeted biomolecules

in their native environment with minimal perturbation to the biological system.[2][4]

Below is a diagram illustrating the chemical reaction between Biotin-MeTZ and a TCO-

modified protein.

Chemical reaction of Biotin-MeTZ with a TCO-modified protein.
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Quantitative Data
The efficiency and speed of the Biotin-MeTZ reaction are critical for its utility in dynamic

biological systems.

Reaction Kinetics
The reaction between tetrazine and TCO is characterized by its exceptionally fast kinetics. The

second-order rate constants can vary depending on the specific substituents on the tetrazine

ring.

Reactants Second-Order Rate Constant (k) (M⁻¹s⁻¹)

Methyltetrazine and trans-cyclooctene (TCO) > 800

Hydrogen-substituted tetrazine and TCO up to 30,000

3,6-diaryl-tetrazine and TCO Slower than mono-substituted tetrazines

Tetrazine and norbornene Slower than TCO

Note: The reaction rate can be tuned by modifying the substituents on the tetrazine ring.

Electron-donating groups generally decrease the reaction rate, while electron-withdrawing

groups can increase it. The choice of tetrazine derivative allows for a balance between reaction

speed and stability.[1]

Labeling Efficiency and Conditions
The efficiency of biotinylation is a key parameter for successful downstream applications.
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Parameter Typical Conditions/Value Notes

Biotin-MeTZ Concentration 10-100 µM For in situ labeling of cells.[4]

Incubation Time 5 - 60 minutes

Shorter times are often

possible due to the rapid

reaction rate.[6]

Molar Excess (for purified

protein)
1.5 to 10-fold

Over the TCO-modified

protein.[4][7]

Cell Viability High

The bioorthogonal nature of

the reaction minimizes

cytotoxicity.[6]

The degree of labeling (DOL), or the number of biotin molecules per protein molecule, can be

determined using several methods, including mass spectrometry, the HABA assay, and

Western blot analysis.[4]

Experimental Protocols
The following are generalized protocols for the in-situ labeling of TCO-modified biomolecules

with Biotin-MeTZ. These should be optimized for your specific cell type and target protein.

Metabolic Labeling of Cell Surface Glycans with a TCO-
Modified Sugar
This protocol is a prerequisite for labeling with Biotin-MeTZ and describes the introduction of

TCO handles onto the cell surface using a TCO-modified sugar.[4][5]

Materials:

Cell line of interest

Complete cell culture medium

TCO-modified unnatural sugar (e.g., a TCO-modified N-acetylmannosamine (ManNAc)

analog)
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Phosphate-buffered saline (PBS)

Procedure:

Culture cells of interest to the desired confluency.

Add the TCO-modified sugar to the cell culture medium at a final concentration of 25-50 µM.

Incubate the cells for 2-3 days to allow for metabolic incorporation of the TCO-sugar into cell

surface glycans.

In Situ Labeling with Biotin-MeTZ
Materials:

Cells with metabolically incorporated TCO groups

Biotin-MeTZ

Anhydrous DMSO

Cell culture medium or PBS

Procedure:

Prepare Biotin-MeTZ Solution: Dissolve Biotin-MeTZ in anhydrous DMSO to prepare a

stock solution (e.g., 10 mM). Further dilute the stock solution in cell culture medium or PBS

to the desired final labeling concentration (typically 10-100 µM).[4][5]

Washing: Gently wash the cells twice with PBS to remove any unincorporated TCO-sugar.[4]

Labeling Reaction: Add the Biotin-MeTZ solution to the cells and incubate for 30-60 minutes

at 37°C.[4]

Washing: Wash the cells three times with PBS to remove any unreacted Biotin-MeTZ.[5]

The biotinylated cells are now ready for downstream applications.
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Labeling of a Purified TCO-Modified Protein
This protocol provides a general framework for labeling a protein that has been modified to

contain a TCO group.[4]

Materials:

TCO-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

Biotin-MeTZ

Anhydrous DMSO

Desalting column

Procedure:

Prepare Reagents: Dissolve the TCO-modified protein in the reaction buffer to a final

concentration of 1-5 mg/mL. Prepare a 10 mM stock solution of Biotin-MeTZ in anhydrous

DMSO.[4]

Labeling Reaction: Add 1.5 to 5 molar equivalents of the Biotin-MeTZ stock solution to the

TCO-modified protein solution.[4] Incubate the reaction for 30-60 minutes at room

temperature.[7]

Purification: Remove the excess, unreacted Biotin-MeTZ using a desalting column

equilibrated with the desired buffer.[7]

Downstream Processing
For Imaging:

After the final wash, cells can be fixed, permeabilized, and stained with fluorescently-labeled

streptavidin for visualization by fluorescence microscopy.[6]

For Pulldown and Mass Spectrometry:
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Cell Lysis: Lyse the biotinylated cells using a suitable lysis buffer to extract the labeled

proteins.[2]

Enrichment: Incubate the cell lysate with streptavidin-agarose or magnetic beads to enrich

for biotinylated proteins.[3][4]

Elution and Analysis: The captured proteins can then be eluted and identified by mass

spectrometry.[4]

Applications in Research and Drug Development
The versatility of Biotin-MeTZ makes it a valuable tool in various research areas:

Proteomics: Used for the identification of protein-protein interactions through proximity

labeling experiments.[2][3]

Drug Discovery: Can be employed in pull-down assays to identify the cellular targets of a

drug candidate that has been modified with a TCO group.[2]

Live Cell Imaging: Enables the visualization of target biomolecules in their native cellular

environment with high specificity.[4][6]

Antibody-Drug Conjugates (ADCs): The bioorthogonal nature of the reaction is beneficial for

the precise attachment of cytotoxic drugs to antibodies.[8]

Workflow Visualizations
The following diagrams illustrate the key workflows involving Biotin-MeTZ.
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Step 1: TCO Incorporation

Step 2: Proximity Labeling

Step 3: Analysis

Express TCO-modified
protein of interest in cells

Add Biotin-MeTZ

Nearby proteins are
biotinylated by a peroxidase

conjugated to the TCO-protein

Cell Lysis

Streptavidin Pulldown

Mass Spectrometry

Click to download full resolution via product page

Workflow for proximity labeling to identify protein-protein interactions.
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Step 1: Pre-targeting

Step 2: Labeling

Step 3: Detection

Step 4: Imaging

Introduce TCO-modified
biomolecule into live cells
(e.g., metabolic labeling)

Add Biotin-MeTZ

Add fluorescently-labeled
streptavidin

Visualize by
fluorescence microscopy

Click to download full resolution via product page

Workflow for in situ labeling and imaging of biomolecules.

Conclusion
Biotin-MeTZ, in conjunction with TCO-based metabolic or genetic labeling, provides a powerful

and versatile platform for bioorthogonal labeling.[2] Its rapid, specific, and biocompatible nature

has made it an indispensable tool for researchers aiming to study and manipulate biomolecules

in complex biological systems, thereby advancing our understanding of cellular processes and

accelerating drug discovery efforts.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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